Cas no 350698-78-1 (3-(2-Bromobenzoyl)quinoline)

• Product Name: 3-(2-Bromobenzoyl)quinoline
• CAS No: 350698-78-1
• MF: C₁₆H₁₀BrNO
• MW: 312.16070318222
• MDL: MFCD13153085
• CID: 2942058
• Update Time: 2025-06-14

3-(2-Bromobenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromobenzoyl)quinoline
• (2-Bromophenyl)(quinolin-3-yl)methanone
• SB72596

• MDL： MFCD13153085
• Inchi： 1S/C16H10BrNO/c17-14-7-3-2-6-13(14)16(19)12-9-11-5-1-4-8-15(11)18-10-12/h1-10H
• InChI Key： GDQQSMFUSYNNDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1=CN=C2C=CC=CC2=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(2-Bromobenzoyl)quinoline

Comprehensive Overview of 3-(2-Bromobenzoyl)quinoline (CAS No. 350698-78-1): Properties, Applications, and Research Insights

3-(2-Bromobenzoyl)quinoline (CAS No. 350698-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated quinoline derivative is characterized by its unique molecular structure, combining a quinoline backbone with a 2-bromobenzoyl substituent. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and optoelectronic applications.

The compound's CAS registry number 350698-78-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across scientific databases. Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in halogenated quinolines, with 3-(2-Bromobenzoyl)quinoline being frequently studied for its potential as a pharmacophore in kinase inhibitors and antimicrobial agents. Computational chemistry studies suggest its electron-withdrawing properties may enhance binding affinity in target proteins.

From a synthetic chemistry perspective, 3-(2-Bromobenzoyl)quinoline demonstrates remarkable versatility. Its bromine atom allows for further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), making it a preferred building block for heterocyclic compound libraries. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, addressing growing industry demands for well-characterized intermediates.

Environmental and stability studies reveal that CAS 350698-78-1 exhibits good shelf-life under recommended storage conditions (2-8°C in inert atmosphere). This stability profile aligns with the pharmaceutical industry's focus on green chemistry principles and sustainable synthesis. Notably, its fluorescence properties have sparked investigations into organic light-emitting diodes (OLEDs), where quinoline-based emitters show promise for next-generation displays.

Patent analyses indicate growing commercial interest in 3-(2-Bromobenzoyl)quinoline derivatives, particularly for anticancer drug candidates and photoactive materials. The compound's structure-activity relationships (SAR) are frequently queried in scientific literature databases, reflecting its importance in medicinal chemistry optimization. Recent publications highlight its role in developing selective enzyme modulators, with particular emphasis on tyrosine kinase inhibition pathways.

Quality control protocols for 350698-78-1 typically involve chromatographic purity verification and residual solvent analysis, meeting stringent ICH guidelines. Suppliers often provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to facilitate regulatory compliance, responding to the pharmaceutical industry's emphasis on supply chain transparency.

Emerging research explores the compound's potential in bioimaging probes, leveraging its inherent fluorescence. This application aligns with current trends in theranostic agents - combining therapy and diagnostics. Furthermore, computational ADMET predictions (Absorption, Distribution, Metabolism, Excretion, and Toxicity) for 3-(2-Bromobenzoyl)quinoline analogs suggest favorable pharmacokinetic profiles, though experimental validation remains ongoing.

The global market for fine chemicals like 350698-78-1 continues to expand, driven by increased R&D investment in targeted therapies. Analytical reference standards of this compound are increasingly requested for method development and quality control in pharmaceutical manufacturing. Its logP value and other physicochemical parameters make it particularly interesting for blood-brain barrier penetration studies in CNS drug development.

Recent advances in continuous flow chemistry have improved the synthesis scalability of brominated heterocycles like 3-(2-Bromobenzoyl)quinoline, addressing key challenges in process chemistry. The compound's X-ray crystallography data has been deposited in several structural databases, providing valuable insights for molecular docking studies and crystal engineering applications.

In material science, the π-conjugated system of 3-(2-Bromobenzoyl)quinoline has been investigated for organic semiconductors, with particular attention to its charge transport properties. These studies contribute to the development of flexible electronics and wearable sensors, areas experiencing rapid growth due to IoT advancements. The compound's thermal stability also makes it suitable for high-performance polymer applications.